Cas no 1940180-67-5 (1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1940180-67-5
• MF: C₁₃H₂₃BN₂O₂
• MW: 250.144923448563
• CID: 5153169
• Update Time: 2025-07-02

1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• (R)-1-(sec-Butyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C13H23BN2O2/c1-7-10(2)16-9-11(8-15-16)14-17-12(3,4)13(5,6)18-14/h8-10H,7H2,1-6H3/t10-/m1/s1
• InChI Key： ORGQVRDAUQDFCT-SNVBAGLBSA-N
• SMILES： N1([C@H](C)CC)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Additional information on 1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Research Brief on 1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1940180-67-5) in Chemical Biology and Pharmaceutical Applications

The compound 1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1940180-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its pyrazole core and dioxaborolane moiety, exhibits unique reactivity and potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in targeted therapies, particularly in the context of proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT).

One of the most notable advancements involves the use of this compound as a key building block in the synthesis of novel kinase inhibitors. Researchers have leveraged its boronic ester functionality to facilitate Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors of Bruton's tyrosine kinase (BTK), with promising preclinical results in autoimmune disease models.

In the realm of cancer therapeutics, this compound has shown particular promise due to its ability to serve as a boron delivery agent for BNCT. Recent in vitro studies have demonstrated its selective uptake in tumor cells, with enhanced retention compared to conventional boron compounds. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier make it a candidate for treating glioblastoma, as reported in a 2024 Nature Communications article.

From a chemical biology perspective, researchers have exploited the unique properties of this pyrazole-boronate derivative to develop activity-based probes for studying enzyme function. Its reversible covalent binding capability with active site residues has enabled the mapping of protease networks in complex biological systems. A recent ACS Chemical Biology publication highlighted its use in profiling deubiquitinating enzymes, providing new insights into protein homeostasis regulation.

The compound's stereochemistry at the (1R)-1-methylpropyl position has been found to significantly influence its biological activity and pharmacokinetic properties. Structure-activity relationship studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the R-configuration confers optimal target engagement and metabolic stability, making it preferable for drug development applications.

Ongoing research is exploring the potential of this compound in the development of next-generation antibody-drug conjugates (ADCs). Its ability to form stable linkages with monoclonal antibodies while maintaining payload activity has shown promise in early-stage trials. Additionally, its application in positron emission tomography (PET) tracer development is being investigated, leveraging the boron atom for potential isotopic labeling strategies.

As the pharmaceutical industry continues to explore novel boron-containing therapeutics, 1H-Pyrazole, 1-[(1R)-1-methylpropyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- stands out as a versatile scaffold with multiple therapeutic and diagnostic applications. Future research directions likely include optimization of its physicochemical properties for improved bioavailability and expansion of its applications in targeted protein degradation technologies.